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Compound of Interest

Compound Name:
2-Hydroxy-3-

Trifluoromethylpyridine

Cat. No.: B050829 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxy-3-Trifluoromethylpyridine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Hydroxy-3-Trifluoromethylpyridine in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure the safe

and effective use of this compound.

Hazard Identification and Classification
2-Hydroxy-3-Trifluoromethylpyridine is classified as a flammable solid and may cause skin,

eye, and respiratory irritation.[1][2][3] It is harmful if swallowed, in contact with skin, or if

inhaled.[2][4]

GHS Hazard Statements:

H228: Flammable solid.[1]

H301/H302: Toxic or harmful if swallowed.[4]

H312: Harmful in contact with skin.[4]

H315: Causes skin irritation.[2][3]
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H319: Causes serious eye irritation.[2][3]

H332: Harmful if inhaled.[4]

H335: May cause respiratory irritation.[2][3]

Signal Word: Danger or Warning[3][4]

Hazard Pictograms:

GHS02: Flame (for flammable solids)

GHS07: Exclamation mark (for skin/eye irritation and acute toxicity)[3]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory to minimize exposure and

ensure personal safety.
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PPE Category Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical goggles

conforming to EN166 or

NIOSH standards.[5][6]

Protects against dust,

splashes, and vapors.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber) with a

breakthrough time greater than

60 minutes.[4][7] Gloves

should be inspected before

use and disposed of properly

after handling.[5]

Prevents skin contact and

absorption.

Respiratory Protection

For nuisance exposures, a

particle respirator (P95 or P1)

is recommended. For higher-

level protection or in case of

insufficient ventilation, use an

OV/AG/P99 (US) or ABEK-P2

(EU) respirator cartridge.[5] A

self-contained breathing

apparatus (SCBA) should be

available for emergencies.[3]

Protects against inhalation of

harmful dust and vapors.

Skin and Body Protection

A lab coat or impervious

clothing should be worn.[5] For

significant handling, chemical

protective clothing may be

necessary.

Provides a barrier against

accidental skin contact.

Safe Handling and Operational Protocol
Adherence to the following step-by-step procedure is crucial for the safe handling of 2-
Hydroxy-3-Trifluoromethylpyridine.

1. Preparation and Engineering Controls:
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Work in a well-ventilated area, preferably within a chemical fume hood.[3]

Ensure that an eyewash station and safety shower are readily accessible.[7]

Ground and bond all containers and receiving equipment to prevent static discharge.[1]

Use explosion-proof electrical, ventilating, and lighting equipment.[1]

Remove all sources of ignition, such as open flames, sparks, and hot surfaces.[1]

2. Handling the Compound:

Avoid the formation of dust and aerosols.[1]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[3]

Avoid contact with skin, eyes, and clothing.[1][8]

Use only non-sparking tools.[7]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in the handling area.[4]

3. Storage:

Store in a cool, dry, and well-ventilated place.[2][3]

Keep the container tightly closed.[2][3]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[2]

Emergency Procedures
First Aid Measures:

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[5][8]
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In Case of Skin Contact: Immediately wash off with plenty of soap and water for at least 15

minutes. Remove contaminated clothing. Consult a physician.[2][8]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Get immediate

medical attention.[2][8]

If Swallowed: DO NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[5][8]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]

Specific Hazards: In a fire, toxic fumes of carbon oxides, nitrogen oxides, and hydrogen

fluoride may be emitted.[3][8]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[5][8]

Disposal Plan
Dispose of this chemical and its container as hazardous waste.

Do not allow the chemical to enter drains or waterways.[8]

Disposal must be in accordance with local, regional, and national regulations. Contact a

licensed professional waste disposal service.

Contaminated packaging should be treated as the product itself.
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Safe Handling Workflow for 2-Hydroxy-3-Trifluoromethylpyridine
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3. Post-Handling & Disposal
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Proceed when ready
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Wash Hands
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b050829?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/2-hydroxy-3-trifluoromethylpyridine.htm
https://www.fishersci.com/store/msds?partNumber=AAH63694MD&productDescription=2-HYDRXY-3-NTRO-5-TRIFL+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.canbipharm.com/uploads/chemicals/pdf/Apollo99368-66-8.pdf
https://store.apolloscientific.co.uk/storage/msds/PC9263_msds.pdf
https://datasheets.scbt.com/sc-226447.pdf
http://acrospharma.co.kr/pdffiles/msds/34486-06-1.pdf
https://images-na.ssl-images-amazon.com/images/I/518H0-FGP3L.pdf
https://aksci.com/sds/3843EF_SDS.pdf
https://www.benchchem.com/product/b050829#personal-protective-equipment-for-handling-2-hydroxy-3-trifluoromethylpyridine
https://www.benchchem.com/product/b050829#personal-protective-equipment-for-handling-2-hydroxy-3-trifluoromethylpyridine
https://www.benchchem.com/product/b050829#personal-protective-equipment-for-handling-2-hydroxy-3-trifluoromethylpyridine
https://www.benchchem.com/product/b050829#personal-protective-equipment-for-handling-2-hydroxy-3-trifluoromethylpyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b050829?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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